![molecular formula C13H15N5O2 B2408382 N-((2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide CAS No. 2034508-04-6](/img/structure/B2408382.png)
N-((2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
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Description
N-((2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C13H15N5O2 and its molecular weight is 273.296. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Characterization
The compound belongs to a class of heterocyclic compounds that have been synthesized and characterized for their potential applications in medicinal chemistry. Research has demonstrated efficient synthesis methodologies and structural characterization of pyrazole and pyridazine derivatives, highlighting the versatility and functional adaptability of these heterocyclic frameworks in drug development processes. For instance, the synthesis of pyrazolo[3,4-d]pyridazine derivatives using ketene dithioacetals showcases the innovative approaches to generating these compounds, which could serve as potential leads in drug discovery (Tominaga et al., 1990).
Biological Studies and Applications
Various studies have focused on evaluating the biological activities of pyrazole derivatives, with applications ranging from antibacterial agents to potential anticancer drugs. For example, the synthesis and antibacterial evaluation of novel heterocyclic compounds containing a sulfonamido moiety have been conducted, aiming to identify new therapeutic agents with effective antibacterial properties (Azab et al., 2013).
Another area of research involves the synthesis of pyrazolo[1,5-a]pyrimidine derivatives, which have been screened for in vitro cytotoxic activity against cancer cell lines. This indicates the potential of these compounds in the development of novel anticancer therapies (Hassan et al., 2014).
Antimicrobial Activity
The antimicrobial activity of synthesized pyrazole and related derivatives has also been a significant focus. Studies have shown that certain compounds exhibit promising antimicrobial properties, which could lead to the development of new antimicrobial agents. For instance, the synthesis and characterization of novel pyrazole carboxamide, pyridazine, and thienopyridazine derivatives have been carried out, with some compounds displaying effective antimicrobial activity (Othman & Hussein, 2020).
Properties
IUPAC Name |
N-[(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]-6-oxo-1H-pyridazine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N5O2/c1-18-11(8-3-2-4-9(8)17-18)7-14-13(20)10-5-6-12(19)16-15-10/h5-6H,2-4,7H2,1H3,(H,14,20)(H,16,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOXKWMVEZZSJKQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C2CCCC2=N1)CNC(=O)C3=NNC(=O)C=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N5O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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